Cas no 20126-72-1 ((+)-peucedanol)

(+)-peucedanol structure
(+)-peucedanol structure
Product name:(+)-peucedanol
CAS No:20126-72-1
MF:C20H26O10
MW:426.41444
CID:2026809

(+)-peucedanol Chemical and Physical Properties

Names and Identifiers

    • (+)-peucedanol
    • (R)-Peucedanol
    • 6-(2,3-dihydroxy-3-methyl-butyl)-7-hydroxy-chromen-2-one
    • Peucedanol
    • (-)-peucedanol
    • Inchi: InChI=1S/C14H16O5/c1-14(2,18)12(16)6-9-5-8-3-4-13(17)19-11(8)7-10(9)15/h3-5,7,12,15-16,18H,6H2,1-2H3
    • InChI Key: WRTWKAQFZYXAEJ-UHFFFAOYSA-N
    • SMILES: CC(C)(O)C(O)Cc1cc2ccc(=O)oc2cc1O

Computed Properties

  • Exact Mass: 264.1
  • Monoisotopic Mass: 264.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87A^2

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